Cas no 34958-08-2 ((1R,3s,5S)-6,6-dimethylbicyclo3.1.0hexan-3-amine)

• Product Name: (1R,3s,5S)-6,6-dimethylbicyclo3.1.0hexan-3-amine
• CAS No: 34958-08-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5835806
• PubChem ID: 55281514
• Update Time: 2025-05-24

(1R,3s,5S)-6,6-dimethylbicyclo3.1.0hexan-3-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-amine, 6,6-dimethyl-, (1α,3α,5α)- (9CI)
• (1R,3s,5S)-6,6-Dimethylbicyclo[3.1.0]hexan-3-amine
• 34862-29-8
• (1R,3R,5S)-6,6-dimethylbicyclo[3.1.0]hexan-3-amine
• EN300-1695595
• EN300-1695593
• 34958-08-2
• AKOS006339701
• AKOS006365496
• (1R,3s,5S)-6,6-dimethylbicyclo3.1.0hexan-3-amine

• Inchi： 1S/C8H15N/c1-8(2)6-3-5(9)4-7(6)8/h5-7H,3-4,9H2,1-2H3/t5-,6-,7+
• InChI Key： ZNJOPSPFBKRYLQ-POBXSPIYSA-N
• SMILES： CC1([C@@H]2C[C@@H](N)C[C@H]12)C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 155.7±8.0 °C(Predicted)
• pka: 11.06±0.40(Predicted)

Additional information on (1R,3s,5S)-6,6-dimethylbicyclo3.1.0hexan-3-amine

Exploring the Unique Properties and Applications of (1R,3s,5S)-6,6-dimethylbicyclo[3.1.0]hexan-3-amine (CAS No. 34958-08-2)

In the realm of organic chemistry and pharmaceutical research, (1R,3s,5S)-6,6-dimethylbicyclo[3.1.0]hexan-3-amine (CAS No. 34958-08-2) stands out as a structurally intriguing compound with significant potential. This bicyclic amine, characterized by its unique stereochemistry and rigid molecular framework, has garnered attention for its applications in drug discovery, agrochemical development, and material science. Researchers and industry professionals frequently search for terms like "bicyclic amine synthesis", "CAS 34958-08-2 uses", and "stereoselective amine derivatives", reflecting the growing interest in this niche yet impactful molecule.

The compound's three-dimensional structure, featuring a bridged bicyclo[3.1.0]hexane core, imparts remarkable stability and conformational constraints. These properties make it an attractive scaffold for designing bioactive molecules, particularly in targeting G-protein-coupled receptors (GPCRs) and enzymatic inhibitors. Recent studies highlight its role in optimizing pharmacokinetic profiles, a hot topic in precision medicine and drug delivery systems. Searches for "GPCR modulators" and "bicyclic amine drug candidates" often intersect with discussions about this compound, underscoring its relevance in modern therapeutics.

From a synthetic perspective, (1R,3s,5S)-6,6-dimethylbicyclo[3.1.0]hexan-3-amine poses intriguing challenges and opportunities. Chemists exploring "asymmetric synthesis routes" or "chiral amine catalysis" frequently encounter this molecule due to its stereogenic centers and potential as a chiral building block. The demand for enantiomerically pure intermediates in pharmaceuticals aligns with the compound's utility, as evidenced by its inclusion in patents for neurological and metabolic disorder treatments. Its low molecular weight and high solubility further enhance its appeal for high-throughput screening platforms.

Beyond pharmaceuticals, this amine derivative finds applications in advanced material science. Its rigid structure contributes to the development of polymeric networks with tailored thermal and mechanical properties. Queries like "bicyclic amines in polymers" and "CAS 34958-08-2 material applications" reflect this crossover into industrial chemistry. Additionally, its volatility profile makes it a candidate for specialty solvents and coatings, though this remains an underexplored area warranting further research.

Environmental and green chemistry considerations also surround 34958-08-2. With increasing searches for "sustainable amine synthesis" and "biodegradable chemical scaffolds", researchers are investigating this compound's ecological footprint. Preliminary data suggest potential for biocatalytic production using engineered enzymes, aligning with the circular economy paradigm. This aspect resonates strongly with today's emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Analytical characterization of (1R,3s,5S)-6,6-dimethylbicyclo[3.1.0]hexan-3-amine presents another area of interest. Advanced techniques like chiral HPLC, X-ray crystallography, and NMR spectroscopy are crucial for verifying its stereochemical purity—a critical parameter given the strict regulatory requirements in pharmaceutical applications. Search trends show rising queries about "amine stereoisomer analysis" and "CAS 34958-08-2 characterization methods", highlighting the technical nuances of working with this compound.

Looking ahead, the versatility of 34958-08-2 continues to inspire innovation. Whether as a ligand in catalysis, a precursor for novel heterocycles, or a template for molecular recognition systems, this bicyclic amine exemplifies how structurally complex small molecules can drive progress across multiple scientific disciplines. Its intersection with trending topics like "AI-assisted molecular design" and "fragment-based drug discovery" ensures its place in contemporary chemical research discourse.